1-(4-methoxyphenyl)-5-oxo-N-(3-pyridinylmethyl)-3-pyrrolidinecarboxamide

• IUPAC Name: 1-(4-methoxyphenyl)-5-oxo-N-(pyridin-3-ylmethyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H19N3O3/c1-24-16-6-4-15(5-7-16)21-12-14(9-17(21)22)18(23)20-11-13-3-2-8-19-10-13/h2-8,10,14H,9,11-12H2,1H3,(H,20,23)
• InChI Key: ZVAUBKKITHPEBW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NCC3=CN=CC=C3
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol

Description

1-(4-methoxyphenyl)-5-oxo-N-(3-pyridinylmethyl)-3-pyrrolidinecarboxamide, also known as MP-10, is a chemical compound that has been extensively studied for its potential therapeutic applications. MP-10 belongs to the class of pyrrolidine carboxamide compounds, which have been shown to exhibit a wide range of biological activities.

Scientific Research Applications

Structural and Conformational Studies

Studies on similar compounds have shown significant interest in understanding the structural and conformational aspects of pyrrolidine derivatives. For example, the crystal structure and molecular conformation of solvated 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, a compound with a closely related structure, have been studied through X-ray analysis and AM1 molecular orbital methods. These studies provide insights into the potential applications of such compounds in the design of antineoplastic agents, highlighting their significance in scientific research for developing new therapeutic options (Banerjee et al., 2002).

Polymorphic Modifications

Research into polymorphic modifications of pyrrolidine derivatives, such as the study on a 1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide with strong diuretic properties, indicates the potential for discovering new pharmaceuticals. These modifications can lead to compounds with enhanced therapeutic effects, further underlining the importance of structural analysis in drug discovery and development (Shishkina et al., 2018).

Novel Heterocyclic Systems

The exploration of novel heterocyclic systems derived from pyrrolidine compounds, such as the synthesis and characterization of new 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives, demonstrates the versatility of pyrrolidine derivatives in medicinal chemistry. These studies are crucial for the development of compounds with potential cytotoxic activity against various cancer cell lines, offering pathways to new cancer treatments (Hassan et al., 2014).